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Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea, a known

degradation product of the herbicide Bromacil.[1] The use of stable isotope-labeled compounds

is critical in various scientific disciplines, including drug metabolism studies, pharmacokinetic

research, and as internal standards in quantitative mass spectrometry. The incorporation of

deuterium atoms (d14) into the 1,3-Diisopropylurea molecule (molecular formula C₇D₁₄H₂N₂O,

molecular weight 158.30) allows for its differentiation from the endogenous, non-labeled

counterpart.[2]

The efficacy and reliability of studies employing 1,3-Diisopropylurea-d14 are fundamentally

dependent on its isotopic purity. This technical guide provides an in-depth overview of the core

principles and methodologies for the synthesis, purification, and, most importantly, the

determination of the isotopic purity of this compound.
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While specific literature detailing the synthesis of 1,3-Diisopropylurea-d14 is not readily

available, a plausible synthetic route can be extrapolated from the known synthesis of its non-

deuterated analog and general deuteration techniques.

Proposed Synthesis
A common method for the synthesis of ureas is the reaction of an isocyanate with an amine.

For 1,3-Diisopropylurea-d14, this would involve the reaction of deuterated isopropylamine

(isopropylamine-d7) with a suitable carbonyl source. An alternative and frequently used method

in peptide synthesis, which results in a urea byproduct, is the hydration of a carbodiimide.[3][4]

Therefore, the synthesis could be envisioned via the hydration of N,N'-diisopropylcarbodiimide-

d14.

A general synthetic scheme is proposed as follows:

Preparation of Isopropylamine-d7: This can be achieved through reductive amination of

acetone-d6 with ammonia in the presence of a reducing agent and a deuterium source, or

via other established deuteration methods.

Formation of 1,3-Diisopropylurea-d14:

Method A: From Isopropylamine-d7 and a Carbonyl Source: Reaction of two equivalents of

isopropylamine-d7 with a carbonyl donor like phosgene or a phosgene equivalent.

Method B: Hydration of Diisopropylcarbodiimide-d14: Synthesis of N,N'-

diisopropylcarbodiimide-d14 from isopropylamine-d7, followed by controlled hydration to

yield the desired urea.

Purification
Purification of the crude 1,3-Diisopropylurea-d14 is crucial to remove chemical impurities,

including residual starting materials, solvents, and non-deuterated or partially deuterated

species. Standard purification techniques include:

Recrystallization: An effective method for purifying solid compounds. The choice of solvent is

critical to ensure high recovery of the pure product.
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Column Chromatography: Particularly useful for removing impurities with different polarities.

Silica gel is a common stationary phase for the purification of ureas.

A general workflow for the purification process is illustrated below.
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General Purification Workflow for 1,3-Diisopropylurea-d14.
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Determination of Isotopic Purity
The determination of isotopic purity is a critical quality control step. It ascertains the percentage

of the compound that contains the desired number of deuterium atoms at the specified

positions. The primary analytical techniques for this purpose are Nuclear Magnetic Resonance

(NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Experimental Protocols
3.1.1. High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a compound by

analyzing the mass-to-charge ratio of its ions.

Sample Preparation: A dilute solution of 1,3-Diisopropylurea-d14 is prepared in a suitable

solvent (e.g., methanol or acetonitrile).

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, is used. Electrospray ionization (ESI) is a common ionization technique

for this type of molecule.

Data Acquisition: Mass spectra are acquired in full scan mode to detect the molecular ion

cluster.

Data Analysis: The relative intensities of the different isotopologue peaks (M, M+1, M+2, etc.,

corresponding to different numbers of deuterium atoms) are measured. The isotopic

enrichment is calculated by comparing the observed isotopic distribution to the theoretical

distribution for a given enrichment level.

3.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the chemical environment of atomic nuclei. For

deuterated compounds, both ¹H and ²H NMR are valuable.

Sample Preparation: The 1,3-Diisopropylurea-d14 sample is dissolved in a suitable

deuterated solvent (e.g., chloroform-d, DMSO-d6).

Instrumentation: A high-field NMR spectrometer is used.
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¹H NMR: In a fully deuterated compound, the proton signals should be absent or significantly

diminished. The presence of residual proton signals at the positions of deuteration indicates

incomplete deuteration. The degree of deuteration can be quantified by comparing the

integral of the residual proton signals to the integral of a known internal standard.

²H NMR: This technique directly detects the deuterium nuclei, confirming their presence and

location in the molecule. The chemical shifts in the ²H NMR spectrum correspond to those in

the ¹H NMR spectrum.

The following diagram illustrates the general workflow for determining isotopic purity.
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Workflow for Isotopic Purity Determination.
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Data Presentation
The following tables present illustrative quantitative data for the isotopic purity of a hypothetical

batch of 1,3-Diisopropylurea-d14. Note: This data is for demonstrative purposes and does not

represent actual experimental results.

Table 1: Illustrative HRMS Data for 1,3-Diisopropylurea-d14

Isotopologue Theoretical Mass (Da)
Observed Relative
Abundance (%)

d14 158.2140 98.5

d13 157.2078 1.2

d12 156.2016 0.2

d11 155.1954 <0.1

Table 2: Illustrative Isotopic Purity Summary

Parameter Value Method

Chemical Purity >99% HPLC

Isotopic Enrichment (d14) 98.5% HRMS

Deuteration at Isopropyl CH >99% ¹H NMR

Deuteration at Isopropyl CH₃ >98% ¹H NMR

Conclusion
The accurate determination of the isotopic purity of 1,3-Diisopropylurea-d14 is paramount for

its effective use in research and development. A combination of HRMS and NMR spectroscopy

provides a comprehensive analysis of both the isotopic enrichment and the specific sites of

deuteration. Adherence to rigorous synthesis, purification, and analytical protocols ensures the

quality and reliability of this important stable isotope-labeled compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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